Cas no 2172522-03-9 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2172522-03-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6052303
• PubChem ID: 165502323
• Update Time: 2025-11-07

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid
• 2172522-03-9
• EN300-1488075

• Inchi： 1S/C25H30N2O5/c1-16(8-7-13-23(28)26-17(2)14-24(29)30)27-25(31)32-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： PJROLNCQRLYGIB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Compound CAS No 2172522-03-9: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid

The compound with CAS No 2172522-03-9, known as 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a hexanamide chain, and a butanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in controlling the reactivity of amino groups during the synthesis process.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for bioactive molecules. The hexanamide chain within its structure contributes to its amphiphilic properties, making it suitable for applications in drug solubilization and membrane interactions. Additionally, the butanoic acid moiety enhances its compatibility with biological systems, facilitating its use in peptide-based therapeutics.

One of the most promising applications of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is in the development of targeted drug delivery systems. Researchers have explored its ability to serve as a linker in peptide-drug conjugates, where it enhances the stability and specificity of drug molecules. This has been particularly relevant in the context of cancer therapy, where precise targeting of tumor cells is critical.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions. The incorporation of the Fmoc group is typically achieved through nucleophilic substitution reactions, while the assembly of the hexanamide chain involves peptide coupling techniques. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research and commercial applications.

In terms of pharmacokinetics, studies have shown that 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes without causing significant cytotoxicity has positioned it as a valuable tool in drug discovery pipelines. Furthermore, its degradation products have been shown to be non-toxic, which aligns with current trends toward environmentally friendly chemical design.

Looking ahead, the integration of this compound into advanced therapeutic strategies such as personalized medicine and nanotechnology holds immense potential. Its unique structural features make it an ideal candidate for further exploration in areas like gene therapy and vaccine development. As research continues to uncover new applications, 3-5-({(9H-fluoren-9-y...